Cas no 10567-33-6 (methyl 4-amino-4-imino-butanoate;hydrochloride)
methyl 4-amino-4-imino-butanoate;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 4-amino-4-imino-, methyl ester, monohydrochloride
- methyl 4-amino-4-imino-butanoate;hydrochloride
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methyl 4-amino-4-imino-butanoate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU9873-1-1G |
methyl 4-amino-4-imino-butanoate;hydrochloride |
10567-33-6 | 95% | 1g |
¥ 3,762.00 | 2023-03-30 | |
| Enamine | EN300-7463446-0.05g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 0.05g |
$168.0 | 2024-05-23 | |
| Enamine | EN300-7463446-0.1g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 0.1g |
$252.0 | 2024-05-23 | |
| Enamine | EN300-7463446-0.25g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 0.25g |
$361.0 | 2024-05-23 | |
| Enamine | EN300-7463446-0.5g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 0.5g |
$569.0 | 2024-05-23 | |
| Enamine | EN300-7463446-1.0g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 1.0g |
$728.0 | 2024-05-23 | |
| Enamine | EN300-7463446-2.5g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 2.5g |
$1428.0 | 2024-05-23 | |
| Enamine | EN300-7463446-5.0g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 5.0g |
$2110.0 | 2024-05-23 | |
| Enamine | EN300-7463446-10.0g |
methyl 3-carbamimidoylpropanoate hydrochloride |
10567-33-6 | 95% | 10.0g |
$3131.0 | 2024-05-23 | |
| Aaron | AR028HYL-50mg |
methyl3-carbamimidoylpropanoatehydrochloride |
10567-33-6 | 95% | 50mg |
$256.00 | 2023-12-16 |
methyl 4-amino-4-imino-butanoate;hydrochloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on methyl 4-amino-4-imino-butanoate;hydrochloride
Methyl 4-Amino-4-Imino-Butanoate Hydrochloride: A Comprehensive Overview
Methyl 4-amino-4-imino-butanoate hydrochloride, with the CAS number 10567-33-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as methyl 4-amino-4-imino-butanoate hydrochloride, is a derivative of amino acids and has been studied for its potential applications in drug development and chemical synthesis.
The molecular structure of methyl 4-amino-4-imino-butanoate hydrochloride consists of a butanoate backbone with an amino group and an imine group at the fourth carbon. This unique structure allows for various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems.
One of the most promising areas of research involving methyl 4-amino-4-imino-butanoate hydrochloride is its application in medicinal chemistry. Scientists have explored its ability to act as a precursor for peptide synthesis, where its amino and imine functionalities can be utilized to create peptide bonds. This has led to the development of novel peptide-based drugs with enhanced bioavailability and efficacy.
In addition to its role in peptide synthesis, methyl 4-amino-4-imino-butanoate hydrochloride has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. The compound's chiral center provides a platform for enantioselective reactions, which are crucial in the production of optically active pharmaceuticals. Recent advancements in this area have demonstrated improved yields and enantiomeric excesses when using this compound as a chiral auxiliary.
Another area of interest is the use of methyl 4-amino-4-imino-butanoate hydrochloride in the synthesis of bioconjugates. These molecules combine organic compounds with biomolecules such as proteins or nucleic acids, enabling targeted drug delivery and diagnostic applications. Research has shown that this compound can serve as a versatile linker, facilitating the conjugation process while maintaining stability under physiological conditions.
From an environmental perspective, the synthesis and application of methyl 4-amino-4-imino-butanoate hydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, reducing waste and improving energy efficiency. This aligns with global efforts to promote sustainable practices in the chemical industry.
Looking ahead, ongoing research into methyl 4-amino-4-imino-butanoate hydrochloride is expected to uncover new applications and improve existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative uses of this compound in drug discovery and development.
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